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Compound of Interest

Compound Name: Titanium(II) oxide

CAS No.: 51745-87-0

Cat. No.: B7800503

Get Quote

The Paradigm Shift in Electrode Materials
For decades, researchers and drug development professionals have relied on carbon-based or boron-doped diamond (BDD) electrodes for electroche

ingredients (APIs). However, Magnéli phase titanium suboxides—specifically those following the general formula TinO2n−1 (4 ≤ n ≤ 10)—have emerg

conductivity and chemical inertness in highly corrosive environments1[1].

The Physics of Magnéli Phases: Causality of Conductivity
The remarkable properties of these materials are governed by crystallographic shear planes. When stoichiometric titanium dioxide (TiO2) is subjected

the lattice. Instead of remaining as isolated point defects, these vacancies align and collapse to form planar faults, fundamentally altering the electron

delocalized electrons in the d-band, transitioning the material from an insulator to a metallic conductor. Among the homologous series, Ti4O7 exhibits

whereas higher n values (like Ti6O11) shift toward phonon-dominated transport and semiconducting behavior3[3].

Comparative Quantitative Analysis: Ti4O7 vs. Ti5O9 vs. Ti6O11
To objectively select the appropriate Magnéli phase for specific experimental setups, we must compare their intrinsic properties. The table below synt

Property Ti4O7 (n=4) Ti5O9 (n=5)

Electrical Conductivity (RT) 1000 – 1995 S/cm 631 S/cm

Thermal Conductivity (RT) 2.7 – 3.8 W/m·K 2.6 – 3.4 W/m·K

Electronic Behavior (RT) Metallic Metallic

Phase Transition Temp. ~150 K (Semiconductor-to-Metal) ~139 K

Primary Applications
Reactive Electrochemical Membranes (REMs),

Biosensors, Batteries
Thermoelectrics, Catalyst Support

Data synthesized from 4[4] and3[3].

Applications in Drug Development & Analytical Chemistry
API Degradation and Wastewater Remediation: Pharmaceutical manufacturing generates wastewater heavily contaminated with persistent APIs (e

Reactive Electrochemical Membranes (REMs) exhibit a high oxygen evolution overpotential, enabling the efficient generation of hydroxyl radicals (•

molecules5[5].

Electrochemical Biosensors: The extreme chemical stability of Ti4O7 prevents electrode fouling during in vivo or in vitro pharmacokinetic monitoring

potentials where traditional carbon electrodes would degrade6[6].
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Protocol 1: Synthesis of High-Purity Ti4O7 via High-Temperature Reduction
Causality: The reduction of TiO2 follows a strict thermodynamic sequence (TiO2 → Ti9O17 → ... → Ti5O9 → Ti4O7). Controlling the reduction kinetic

semiconducting Ti5O9 or Ti6O11, while over-reduction yields Ti3O5, which drastically lowers the overall conductivity of the bulk material6[6].

Precursor Preparation: Disperse high-purity anatase TiO2 powder evenly in an alumina crucible.

Thermal Reduction: Place the crucible in a tube furnace. Purge the system with inert gas (Argon) for 30 minutes to remove ambient oxygen. Introdu

Heating Profile: Ramp the temperature at a rate of 5°C/min to 1050°C.

Phase Evolution: Hold the temperature at 1050°C for 4 to 6 hours to ensure the complete transition through the intermediate phases to Ti4O7.

Quenching: Cool the furnace rapidly under continuous Argon flow to room temperature. Causality: Rapid cooling prevents the re-oxidation of the hig

System Validation: Perform X-ray Diffraction (XRD). The protocol is validated if the characteristic Ti5O9 peak at 2θ = 20.7° is absent, confirming ph
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Magnéli phase titanium suboxide synthesis workflow.

Protocol 2: Fabrication of Ti4O7 Reactive Electrochemical Membranes (REMs)
Causality: The degradation efficiency of an REM is directly proportional to its electroactive surface area and porosity. Avoiding excessive dispersants 

formation of overly dense membranes, maintaining a high porosity (20-40%) that facilitates superior mass transfer of bulky pharmaceutical molecules

Slurry Preparation: Mix the synthesized Ti4O7 powder with a polyvinyl alcohol (PVA) binder and deionized water. Do not add deflocculants if high p

Slip-Casting: Pour the slurry into a porous tubular plaster mold. Allow capillary action to draw out the moisture, forming a green body on the mold w

Sintering: Carefully extract the green body and sinter at 1000°C under an Argon atmosphere for 2 hours. Causality: Sintering under inert gas is man

into insulating TiO2.

System Validation: Conduct Cyclic Voltammetry (CV) and Electrochemical Impedance Spectroscopy (EIS) using an outer-sphere redox probe (e.g.

electroactive surface area significantly exceeds the geometric area (roughness factor > 800)5[5].
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Electrochemical oxidation mechanism on Ti4O7 electrodes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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